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Cat. No.: B12372923

For Research Use Only.

Introduction

Transketolase (TKT) is a critical enzyme in the non-oxidative branch of the pentose phosphate
pathway (PPP), connecting it with glycolysis.[1][2][3] TKT catalyzes the transfer of a two-carbon
unit from a ketose donor to an aldose acceptor, playing a pivotal role in the production of
ribose-5-phosphate (R5P) for nucleotide synthesis and NADPH for antioxidant defense.[1][3] In
many cancer types, TKT is upregulated to support rapid proliferation and combat oxidative
stress, making it a promising therapeutic target.[1][2][4] Transketolase-IN-5 is a potent and
selective inhibitor of TKT. These application notes provide detailed protocols for evaluating the
efficacy of Transketolase-IN-5 in cell-based assays.

Signaling Pathway

Transketolase is a key regulator of cellular metabolism, particularly the pentose phosphate
pathway and its connection to glycolysis. Its inhibition can have significant downstream effects
on cancer cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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